![molecular formula C21H21NO6 B591872 (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid CAS No. 1481642-14-1](/img/structure/B591872.png)
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid
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Description
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid, commonly referred to as FMOX, is an organic acid with a wide range of applications in the scientific research field. FMOX is primarily used as a reagent in organic synthesis and as a substrate in enzymatic reactions. It is also used in a variety of biochemical and physiological studies, including studies of drug metabolism, enzyme kinetics, and protein-ligand interactions.
Scientific Research Applications
Synthesis and Protective Group Chemistry
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid is used in the synthesis of various β-amino acids via the Arndt-Eistert protocol. This process yields enantiomerically pure N-Fmoc-protected β-amino acids with high efficiency (Ellmerer-Müller et al., 1998).
- The compound is also employed as a protective group in the synthesis of asymmetrically protected 2,7-diaminosuberic acid, utilizing (acyloxy)alkoxy promoiety and ring-closing metathesis (RCM) reaction (Mollica et al., 2012).
Solid-Phase Peptide Synthesis
- It is used in the preparation of Fmoc-β2-homoamino acids, which are essential for solid-phase syntheses of β-peptides. This process involves diastereoselective amidomethylation and protective-group exchange methods (Šebesta & Seebach, 2003).
Self-Assembly and Nanotechnology
- Fmoc-modified amino acids, including this compound, have been studied for their self-assembling properties. These self-assembled structures can be manipulated for the design of novel architectures in nanotechnology (Gour et al., 2021).
Fluorophore Development and Biomedical Applications
- N-Fluorenyl-9-methoxycarbonyl-protected amino acids, a category that includes this compound, are investigated for their use as surfactants in carbon nanotube dispersion. These surfactants can be enzymatically activated, creating homogeneous nanotube dispersions under physiological conditions, indicating potential biomedical applications (Cousins et al., 2009).
properties
IUPAC Name |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxopentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO6/c1-27-19(23)11-10-18(20(24)25)22-21(26)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,26)(H,24,25)/t18-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RULINAWEYRMHHQ-GOSISDBHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)CC[C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1481642-14-1 |
Source
|
Record name | (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-5-oxopentanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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